Cas no 2227835-24-5 (rac-(1R,3R)-3-(2-methoxy-4,5-dimethylphenyl)-2,2-dimethylcyclopropan-1-amine)

• Product Name: rac-(1R,3R)-3-(2-methoxy-4,5-dimethylphenyl)-2,2-dimethylcyclopropan-1-amine
• CAS No: 2227835-24-5
• MF: C₁₄H₂₁NO
• MW: 219.322643995285
• CID: 6370890
• PubChem ID: 165965468
• Update Time: 2025-05-21

rac-(1R,3R)-3-(2-methoxy-4,5-dimethylphenyl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-3-(2-methoxy-4,5-dimethylphenyl)-2,2-dimethylcyclopropan-1-amine
• 2227835-24-5
• EN300-1834964

• Inchi： 1S/C14H21NO/c1-8-6-10(11(16-5)7-9(8)2)12-13(15)14(12,3)4/h6-7,12-13H,15H2,1-5H3/t12-,13-/m1/s1
• InChI Key： QXKDOJWIWBZDRO-CHWSQXEVSA-N
• SMILES： O(C)C1C=C(C)C(C)=CC=1[C@@H]1[C@H](C1(C)C)N

Computed Properties

• Exact Mass: 219.162314293g/mol
• Monoisotopic Mass: 219.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 35.2Ų

Additional information on rac-(1R,3R)-3-(2-methoxy-4,5-dimethylphenyl)-2,2-dimethylcyclopropan-1-amine

Racemic (1R,3R)-3-(2-Methoxy-4,5-Dimethylphenyl)-2,2-Dimethylcyclopropan-1-Amine: A Comprehensive Overview

The compound rac-(1R,3R)-3-(2-methoxy-4,5-dimethylphenyl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2227835-24-5) is a highly specialized organic compound with a unique structure and potential applications in various fields. This compound belongs to the class of cyclopropane derivatives and features a chiral center at the 1-position of the cyclopropane ring. The presence of a methoxy group and dimethyl substituents on the phenyl ring adds complexity to its structure and may influence its chemical reactivity and biological activity.

Recent studies have highlighted the importance of cyclopropane-containing compounds in drug discovery and materials science. The cyclopropane ring in this compound is known for its high ring strain, which can be exploited in various chemical reactions to generate reactive intermediates. Additionally, the methoxy group on the phenyl ring introduces electron-donating effects, potentially enhancing the compound's solubility and bioavailability. The dimethyl substituents further stabilize the aromatic system and may contribute to the compound's thermal stability.

The synthesis of rac-(1R,3R)-3-(2-methoxy-4,5-dimethylphenyl)-2,2-dimethylcyclopropan-1-amine involves a multi-step process that typically begins with the preparation of the phenyl derivative followed by cyclopropanation. Researchers have explored various methods for cyclopropanation, including Simmons-Smith reaction and transition-metal-catalyzed processes. The stereochemistry of the compound is crucial for its biological activity; thus, careful control during synthesis is essential to achieve the desired enantiomeric excess.

From a pharmacological perspective, this compound has shown promise in preclinical studies as a potential modulator of certain receptor systems. Its ability to interact with G-protein coupled receptors (GPCRs) has been investigated in vitro and in vivo models. The chiral center at position 1 plays a significant role in determining its binding affinity and selectivity for specific receptor subtypes. Recent advancements in computational chemistry have enabled researchers to predict the binding modes of this compound with high accuracy using molecular docking studies.

In terms of physical properties, rac-(1R,3R)-3-(2-methoxy-4,5-dimethylphenyl)-2,2-dimethylcyclopropan-1-amine exhibits a melting point of approximately 90°C and a boiling point around 300°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate to high, making it suitable for various analytical techniques like HPLC and NMR spectroscopy.

Environmental impact assessments suggest that this compound has low toxicity to aquatic organisms under standard testing conditions. However, further studies are required to evaluate its long-term persistence in natural environments and potential bioaccumulation in food chains.

Looking ahead, ongoing research is focused on optimizing the synthesis of this compound to improve yield and reduce costs. Additionally, efforts are being made to explore its potential applications in areas such as agrochemicals and advanced materials. The integration of green chemistry principles into its production process is also an area of active investigation.

In conclusion,rac-(1R,3R)-3-(2-methoxy-4,5-dimethylphenyl)-2,2-dimethylcyclopropan-1-amine (CAS No. 227835) represents a valuable addition to the arsenal of compounds available for research and development across multiple disciplines. Its unique structural features and promising biological profile make it an attractive candidate for further exploration in both academic and industrial settings.